BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Ganoderenic Acid C:
Structure, Bioactivity, and Experimental
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820875

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ganoderenic acid C is a highly oxygenated lanostane-type triterpenoid isolated
from the medicinal mushroom Ganoderma lucidum.[1][2] Triterpenoids from this fungus, often
referred to as ganoderic acids, are a focal point of research due to their wide spectrum of
pharmacological activities, including anti-tumor, anti-inflammatory, and immunomodulatory
effects.[3][4][5] This guide provides an in-depth overview of the chemical structure, quantitative
bioactivity data, and detailed experimental protocols relevant to the study of Ganoderenic acid
C, intended to support research and development in natural product chemistry and
pharmacology.

Chemical Structure and Properties

Ganoderenic acid C is a tetracyclic triterpenoid derived from a lanosterol precursor.[6] Its
complex structure features multiple hydroxyl groups and a carboxylic acid moiety, which
contribute to its biological activities.

e Chemical Formula: C3oH4407[1][2]
e Molecular Weight: 516.7 g/mol [1]

o |[UPAC Name: (33,703,150,20E)-3,7,15-trihydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic
acid[2]
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e CAS Number: 100665-42-7[1]

e SMILES: CC1(C)--INVALID-LINK--CCC2(C)C3=C(C4(--INVALID-LINK~-
CC(C4(CC3=0)C)/C(C)=CIC(CC(C)C(0)=0)=0)C)--INVALID-LINK--CC12[1]

« InChl Key: DIEUZIPSDUGWLD-OHKNMCQLSA-NJ[1]
e Solubility: Soluble in methanol and DMSO.[1][2]
o Appearance: A solid.[1]

Quantitative Data Summary

Quantitative analysis is crucial for standardizing extracts and for pharmacokinetic studies. High-
Performance Liquid Chromatography (HPLC) is the predominant method for the quantification
of ganoderic acids.

Parameter Value Cell Line | System Reference

o H460 (Human non-
Cytotoxicity (ICso) 93 uM [1]
small cell lung cancer)

HPLC Linear Range 1.2t0 117.0 pg/mL HPLC-UV [7]

HPLC Limit of

_ 0.2 pg/mL HPLC-UV [7]
Detection (LOD)

HPLC Limit of

o 0.7 pg/mL HPLC-UV [7]
Quantitation (LOQ)

Biological Activities and Signaling Pathways

Ganoderic acids, as a class, exert their biological effects by modulating key cellular signaling
pathways. Their anti-inflammatory activity is often linked to the suppression of the NF-kB
pathway, while their anti-cancer effects can be mediated through the induction of apoptosis.

Anti-Inflammatory Activity
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Ganoderic acids have been shown to suppress inflammatory responses by inhibiting the NF-kB
signaling pathway.[8] In lipopolysaccharide (LPS)-stimulated macrophages, these triterpenoids
can prevent the nuclear translocation of the NF-kB p65 subunit, leading to a decrease in the
expression of pro-inflammatory genes like INOS and COX-2 and reduced production of
cytokines such as TNF-a and IL-6.[8]
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Caption: Putative inhibition of the NF-kB signaling pathway by Ganoderenic Acid C.

Cytotoxic and Anti-Tumor Activity

Ganoderenic acid C has demonstrated cytotoxicity against H460 cancer cells.[1] Related
ganoderic acids induce apoptosis through the intrinsic mitochondrial pathway.[8] This involves
the upregulation of pro-apoptotic proteins like p53 and Bax, leading to the release of
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cytochrome c¢ from mitochondria, which in turn activates caspases and leads to programmed
cell death.[3][8]

Experimental Protocols

The following protocols are compiled from established methodologies for the isolation and
analysis of ganoderic acids from Ganoderma species.[9][10]

Isolation and Purification Workflow

The isolation of Ganoderenic acid C from Ganoderma lucidum is a multi-step process
involving extraction, fractionation, and chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ganoderenic-acid-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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